Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

what is Oleonitrile natural source and
occurrence

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Oleonitrile

Cat. No.: S624069

Chemical Identity of Oleonitrile

The table below summarizes the key identifiers and physicochemical properties of Oleonitrile from

chemical databases [1] [2].

Property Value

CAS Number 112-91-4 [1] [2]

Chemical Name (2)-9-Octadecenenitrile; Oleyl nitrile [1] [2]
Molecular Formula CisHssN [1] [2]

Molecular Weight 263.46 g/mol [1] [2]

Physical State Liquid, Oily [1] [2]

Density 0.842 - 0.847 g/cm3 [1] [2]

Melting Point -1°C[1][2]

Boiling Point ~385.6 - 401.7 °C [1] [2]
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Property Value

Solubility Insoluble in water; soluble in alcohol, chloroform, ethyl acetate [1] [2]
Classification Fatty nitrile [2]

Natural Status Confirmed as a plant metabolite [2]

Analytical and Experimental Methodologies

For researchers aiming to identify or quantify Oleonitrile in natural samples, the following methodologies

are relevant.

Metabolomics for Discovery

The broader approach to finding compounds like Oleonitrile in plants involves metabelomics. This high-
throughput technique allows for the simultaneous analysis of hundreds to thousands of metabolites in a plant

extract, making it ideal for discovering species that produce specific specialized metabolites [3].

o Workflow: The typical workflow involves extracting metabolites from plant tissue (e.g., leaves,
seeds), analyzing the extract using techniques like Liquid Chromatography-Mass Spectrometry (LC-
MS) or Gas Chromatography-Mass Spectrometry (GC-MS), and comparing the resulting data against
chemical databases to identify compounds [3].

¢ Integrated 'Omics’: To understand the biosynthetic pathway, metabolomics data is often integrated
with transcriptomic data. This helps identify the genes and enzymes responsible for the compound's
production [3].

Traditional Phytochemistry for Isolation and Confirmation

While metabolomics provides a broad overview, traditional phytochemical methods are used to isolate and

definitively characterize the compound.

e Process: This typically involves a multi-step process: preparing an extract from plant material,
fractionating the extract using chromatography (e.g., column chromatography), and then isolating
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individual compounds from the fractions. The structure of a pure compound is confirmed using
spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) [3].

Biosynthetic Pathway

Oleonitrile is a fatty nitrile formally derived from oleic acid. The general biosynthetic logic for such a
compound in plants can be represented by the following pathway. This diagram illustrates the conversion

from a precursor fatty acid to the corresponding nitrile.

Oleic Acid

Precursor

Enzyme-mediated Reaction
(e.g., with Ammonia)

Biosynthesis

Oleonitrile

Click to download full resolution via product page

Research Implications and Next Steps

The confirmation that Oleonitrile is a plant metabolite opens several research avenues [2]:

¢ Functional Role: Investigating its ecological role in the plant, such as defense against herbivores or
pathogens.

¢ Bioactivity Screening: Isolating the compound for bioactivity assays, given that many plant natural
products have applications as pharmaceuticals, agrochemicals, or biocides.

e Pathway Elucidation: Fully elucidating its biosynthetic pathway in the host plant using integrated
transcriptomic and metabolomic approaches [3].

To advance this research, I suggest:
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e Querying Specialized Databases: Search the ChEBI (Chemical Entities of Biological Interest)
database and the KNApSAcK family databases, which are specifically designed for integrated
metabolite-plant species relationships [3].

e Targeted Literature Search: Look for phytochemical studies on plants from the family that your initial
source belongs to, as related species often produce similar metabolites.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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